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Compound of Interest

Compound Name: Sgk1-IN-4

Cat. No.: B10830097 Get Quote

Essential Safety and Handling Guide for Sgk1-
IN-4
For researchers, scientists, and drug development professionals engaged in studies involving

the selective SGK1 inhibitor, Sgk1-IN-4, a comprehensive understanding of its handling,

storage, and disposal is paramount. This guide provides essential safety and logistical

information to ensure the safe and effective use of this potent research compound.

Physicochemical and Storage Information
Sgk1-IN-4 is a white to light yellow solid compound with the following properties:

Property Value

Chemical Formula C₂₃H₂₁ClFN₅O₄S

Molecular Weight 517.96 g/mol

CAS Number 1628048-93-0

Proper storage is critical to maintain the integrity and activity of Sgk1-IN-4. The following

storage conditions are recommended:
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Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 1 year

Personal Protective Equipment (PPE) and Handling
Given that the full toxicological properties of Sgk1-IN-4 have not been extensively documented,

it is crucial to handle this compound with care, assuming it is potentially hazardous. Adherence

to standard laboratory safety protocols for handling potent small molecule inhibitors is

mandatory.

Engineering Controls:

Work with Sgk1-IN-4 should be conducted in a well-ventilated laboratory, preferably within a

certified chemical fume hood, especially when handling the powder form to avoid inhalation

of dust.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. It is advisable to

double-glove, especially when handling concentrated solutions. Gloves should be inspected

before use and changed frequently, particularly if contaminated.

Skin and Body Protection: A laboratory coat is mandatory. For procedures with a higher risk

of splashing, an impervious gown is recommended.

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, a NIOSH-approved respirator is necessary.

Operational Plan: Preparation of Solutions
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Sgk1-IN-4 exhibits solubility in dimethyl sulfoxide (DMSO). When preparing stock solutions, it is

recommended to do so in a chemical fume hood.

In Vitro Solution Preparation:

Sgk1-IN-4 is soluble in DMSO at a concentration of ≥ 100 mg/mL.[1]

Sonication may be used to aid dissolution.

In Vivo Formulation:

For animal studies, specific formulations are required. A common protocol involves dissolving

Sgk1-IN-4 in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

[1]

Always prepare fresh solutions for in vivo experiments on the day of use.

Disposal Plan
All waste containing Sgk1-IN-4 must be treated as hazardous chemical waste and disposed of

in accordance with institutional, local, state, and federal regulations.

Solid Waste: Unused Sgk1-IN-4 powder and any materials contaminated with the solid (e.g.,

weighing paper, spatulas) should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions of Sgk1-IN-4 and any contaminated solvents should be collected in

a separate, sealed, and appropriately labeled hazardous waste container. Do not mix with

other waste streams unless compatibility is confirmed.

Contaminated Materials: All disposable items that have come into contact with Sgk1-IN-4,

including pipette tips, microfuge tubes, and gloves, should be disposed of in the designated

hazardous waste container.

Emergency Procedures
First Aid Measures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water, provided the person is

conscious. Seek immediate medical attention.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described above.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)

and place it in a sealed container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable decontaminating solution.

For large spills, contact your institution's environmental health and safety department

immediately.

Signaling Pathway and Experimental Workflow
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Caption: Workflow for the safe handling of Sgk1-IN-4 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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